Cas no 1903296-61-6 (1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione)

• Product Name: 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione
• CAS No: 1903296-61-6
• MF: C₁₄H₁₂BrClN₂O₃
• MW: 371.613681793213
• CID: 5944385
• PubChem ID: 92078453
• Update Time: 2025-05-25

1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• F6473-3727
• 1903296-61-6
• 1-[1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione
• 1-(1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl)pyrrolidine-2,5-dione
• AKOS025341327
• 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione

• Inchi： 1S/C14H12BrClN2O3/c15-8-1-2-11(16)10(5-8)14(21)17-6-9(7-17)18-12(19)3-4-13(18)20/h1-2,5,9H,3-4,6-7H2
• InChI Key： OPHAEZQWLGOTTO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(N1CC(C1)N1C(CCC1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 369.97198g/mol
• Monoisotopic Mass: 369.97198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione

Chemical Profile of 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 1903296-61-6)

1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 1903296-61-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a pyrrolidine core with an azetidine moiety, both of which are frequently employed in the design of bioactive molecules. The presence of substituents such as 5-bromo-2-chlorobenzoyl and the overall heterocyclic architecture suggests potential applications in drug discovery and development, particularly in targeting neurological and inflammatory pathways.

The compound’s structural features make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies. The azetidine ring, known for its stability and ability to mimic natural amino acid structures, enhances the molecule’s potential to interact with biological targets. Meanwhile, the 5-bromo-2-chlorobenzoyl group introduces electrophilic centers that can be further functionalized, allowing for the creation of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The pyrrolidine-pyrrolidine dione scaffold found in 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione has been identified as a versatile platform for designing molecules with potential anti-inflammatory and neuroprotective properties. Studies have shown that similar scaffolds can modulate enzymes and receptors involved in pain perception and neurodegenerative diseases.

The bromo and chloro substituents on the benzoyl group are particularly noteworthy, as they enhance the compound’s reactivity and solubility in various solvents. This characteristic is crucial for both in vitro and in vivo studies, where optimal solubility can significantly influence experimental outcomes. Additionally, the presence of these halogen atoms allows for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, expanding the synthetic possibilities.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Molecular docking studies using 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione have suggested potential interactions with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. These findings align with the growing interest in developing selective inhibitors for these enzymes to treat chronic inflammatory conditions.

The compound’s potential extends beyond inflammation research; it also shows promise in addressing neurological disorders. The pyrrolidine ring is a common motif in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier efficiently. Moreover, preliminary studies indicate that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems involved in cognitive function and memory retention.

The synthesis of 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione involves multi-step organic reactions that showcase the expertise required in modern pharmaceutical synthesis. Key steps include the formation of the azetidine ring via cyclization reactions followed by functionalization with the 5-bromo-2-chlorobenzoyl group. Advances in green chemistry have also influenced synthetic routes toward this compound, emphasizing sustainable practices such as catalytic methods and solvent-free reactions.

In conclusion, 1-[1-(5-Bromo-2-chlorobenzoyl)azetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 1903296-61-6) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activities. Its unique scaffold offers opportunities for developing novel therapeutic agents targeting inflammation and neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.